2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide

• IUPAC Name: 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C12H13N5OS/c13-9-6-10(14)17-12(16-9)19-7-11(18)15-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,18)(H4,13,14,16,17)
• InChI Key: IRGSJMYDZBSVTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)N)N
• Molecular Formula: C12H13N5OS
• Molecular Weight: 275.33 g/mol

Description

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide, also known as DAPTA, is a chemical compound that has been extensively studied due to its potential applications in scientific research. DAPTA is a synthetic molecule that was first synthesized in the 1990s and has since been used in various studies related to biochemistry, pharmacology, and molecular biology.

Mechanism of Action

The mechanism of action of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide is related to its ability to bind to specific proteins and modulate their activity. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to bind to the HIV-1 envelope glycoprotein, which prevents the virus from entering host cells. Additionally, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to inhibit the activity of various enzymes such as proteases and kinases, which play important roles in cellular processes.
Biochemical and Physiological Effects:
2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to have various biochemical and physiological effects on cells and organisms. In vitro studies have shown that 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide can inhibit the replication of HIV-1 and other viruses by preventing their entry into host cells. Additionally, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to inhibit the activity of various enzymes, which can lead to changes in cellular processes and signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide in lab experiments is its specificity and potency. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to bind to specific proteins and modulate their activity, which makes it a valuable tool for studying protein-protein interactions. Additionally, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to have low toxicity and can be used at relatively high concentrations without causing adverse effects.
However, one of the limitations of using 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide in lab experiments is its cost and availability. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide is a synthetic molecule that requires several chemical reagents and equipment to synthesize, which can make it expensive and difficult to obtain. Additionally, the synthesis of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide requires specialized knowledge and equipment, which can limit its use in some research settings.

Future Directions

There are several potential future directions for the use of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide in scientific research. One potential direction is the development of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide-based therapeutics for the treatment of viral infections such as HIV-1. Additionally, 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide can be used as a tool to study protein-protein interactions and the role of specific proteins in cellular processes. Furthermore, the development of new synthesis methods for 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide could lead to increased availability and lower costs, which could further facilitate its use in scientific research.

Synthesis Methods

The synthesis of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide involves a multi-step process that requires several chemical reagents and equipment. The process begins with the synthesis of 4,6-diamino-2-thiopyrimidine, which is then reacted with phenylacetyl chloride to produce 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide. The final product is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been extensively studied for its potential applications in scientific research. One of the major applications of 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide is in the field of molecular biology, where it is used as a tool to study protein-protein interactions. 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-phenylacetamide has been shown to bind to the HIV-1 envelope glycoprotein, which is essential for the virus to enter host cells. This interaction has been extensively studied and has led to the development of potential therapeutic agents for HIV-1.